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Compound of Interest

Compound Name: Diisobutyl sulfoxide

Cat. No.: B1605190

For researchers, scientists, and professionals in drug development, the choice of solvent is
paramount to the success of a chemical reaction. While Dimethyl sulfoxide (DMSO) is a widely
used and well-characterized polar aprotic solvent, the exploration of alternatives with potentially
advantageous properties is an ongoing endeavor in organic synthesis. This guide provides a
comparative overview of Diisobutyl sulfoxide (DIBSO), examining its known properties and
potential applications in specific reactions, while highlighting the current landscape of available
experimental data.

Diisobutyl sulfoxide (DIBSO) is a dialkyl sulfoxide characterized by the presence of bulky
isobutyl groups attached to the sulfur atom. This structural feature is anticipated to impart
distinct steric and electronic properties compared to the less hindered DMSO, potentially
influencing reaction kinetics, selectivity, and solubility profiles. However, a comprehensive
evaluation of DIBSO's efficacy is currently limited by the scarcity of published experimental
data.

Physicochemical Properties: A Comparative Look

A fundamental understanding of a solvent's physical properties is crucial for its application in
chemical reactions. Below is a comparison of the available data for Diisobutyl sulfoxide
against the well-established properties of Dimethyl sulfoxide (DMSO).
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Property Diisobutyl Sulfoxide Dimethyl Sulfoxide
(DIBSO) (DMSO)

CAS Number 3085-40-3 67-68-5

Molecular Formula CsH1s0S C2HeOS

Molecular Weight 162.30 g/mol 78.13 g/mol

Density 0.949 g/cm?3[1] 1.1004 g/cm3

Boiling Point 263.4 °C at 760 mmHg[1] 189 °C

Flash Point 113.1 °C[1] 89 °C

Dipole Moment 3.90 D[2] 3.96 D

The higher boiling point and flash point of DIBSO suggest its potential utility in reactions
requiring elevated temperatures, offering a wider operational window compared to DMSO. The
comparable dipole moment indicates that DIBSO is also a polar aprotic solvent, capable of
dissolving a range of polar and nonpolar compounds.

Synthesis of Diisobutyl Sulfoxide

DIBSO can be synthesized from Diisobutyl sulfide. One reported method involves the oxidation
of Diisobutyl sulfide using a combination of dihydrogen peroxide and bromine in a biphasic
system of dichloromethane and water. This procedure has been reported to yield DIBSO in
high purity (96% chromatographic yield).[3]
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H202, Br2
CH2Cl2/H20, 20°C, 24h
(96% Yield)

[Diisobutyl sulfide Diisobutyl sulfoxide}
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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